Cas no 53153-59-6 (N',N',4-trimethylbenzene-1-sulfonohydrazide)

• Product Name: N',N',4-trimethylbenzene-1-sulfonohydrazide
• CAS No: 53153-59-6
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD00464178
• CID: 3381875
• PubChem ID: 840007
• Update Time: 2025-10-30

N',N',4-trimethylbenzene-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONIC ACID, 4-METHYL-, 2,2-DIMETHYLHYDRAZIDE
• N',N',4-Trimethylbenzenesulfonohydrazide
• N',N',4-trimethylbenzene-1-sulfonohydrazide
• ZGKOFNKFGIVSDI-UHFFFAOYSA-N
• CS-0263420
• EN300-8675620
• HMS1577L09
• N*,N*,4-Trimethylbenzene-1-sulfonohydrazide
• 10.14272/ZGKOFNKFGIVSDI-UHFFFAOYSA-N.1
• 864-995-0
• 53153-59-6
• G58018
• doi:10.14272/ZGKOFNKFGIVSDI-UHFFFAOYSA-N.1
• SR-01000197809
• SR-01000197809-1

• MDL： MFCD00464178
• Inchi： 1S/C9H14N2O2S/c1-8-4-6-9(7-5-8)14(12,13)10-11(2)3/h4-7,10H,1-3H3
• InChI Key： ZGKOFNKFGIVSDI-UHFFFAOYSA-N
• SMILES： C1(S(NN(C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

Additional information on N',N',4-trimethylbenzene-1-sulfonohydrazide

N',N',4-Trimethylbenzene-1-sulfonohydrazide (CAS No. 53153-59-6): A Comprehensive Overview

N',N',4-Trimethylbenzene-1-sulfonohydrazide (CAS No. 53153-59-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as 4-(dimethylamino)benzenesulfonohydrazide, is characterized by its unique chemical structure and properties, making it an essential reagent in numerous research and industrial processes.

The molecular formula of N',N',4-Trimethylbenzene-1-sulfonohydrazide is C₁₀H₁₄N₄O₂S, and its molecular weight is approximately 246.30 g/mol. The compound consists of a benzene ring substituted with a sulfonohydrazide group and three methyl groups, which contribute to its stability and reactivity. The presence of the sulfonohydrazide group makes it particularly useful in the formation of azo compounds and other nitrogen-containing derivatives.

In the pharmaceutical industry, N',N',4-Trimethylbenzene-1-sulfonohydrazide has gained attention for its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral drugs targeting RNA-dependent RNA polymerases. The unique structure of N',N',4-Trimethylbenzene-1-sulfonohydrazide allows for the introduction of functional groups that enhance the pharmacological properties of the final drug products.

Beyond pharmaceutical applications, N',N',4-Trimethylbenzene-1-sulfonohydrazide is also utilized in chemical synthesis for the preparation of dyes and pigments. Its ability to form azo compounds through diazotization reactions makes it a valuable reagent in the dye industry. A recent study in the Dyes and Pigments journal demonstrated the use of this compound to synthesize a series of azo dyes with improved colorfastness and stability. These dyes have found applications in textiles, printing inks, and coatings.

In materials science, N',N',4-Trimethylbenzene-1-sulfonohydrazide has been investigated for its potential in the development of functional materials. Research published in the Journal of Materials Chemistry A explored its use as a precursor for the synthesis of metal organic frameworks (MOFs). The compound's ability to form stable coordination bonds with metal ions makes it suitable for creating MOFs with tailored properties for gas storage, catalysis, and sensing applications.

The physical properties of N',N',4-Trimethylbenzene-1-sulfonohydrazide, such as its melting point (approximately 170°C) and solubility in common organic solvents like ethanol and dimethylformamide (DMF), make it easy to handle and process in laboratory settings. Its stability under various reaction conditions ensures consistent performance in synthetic protocols.

Safety considerations are crucial when working with any chemical compound. While N',N',4-Trimethylbenzene-1-sulfonohydrazide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to minimize exposure risks.

In conclusion, N',N',4-Trimethylbenzene-1-sulfonohydrazide (CAS No. 53153-59-6) is a multifaceted compound with a wide range of applications across pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it an indispensable reagent in various research and industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.